N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C28H21ClN2O4
• Molecular Weight: 484.9 g/mol
• IUPAC Name: N-[(E)-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C28H21ClN2O4/c1-33-26-14-19(8-12-25(26)34-17-18-6-10-21(29)11-7-18)16-30-31-28(32)27-15-23-22-5-3-2-4-20(22)9-13-24(23)35-27/h2-16H,17H2,1H3,(H,31,32)/b30-16+
• InChI Key: MGDGEZSHVSWTCI-OKCVXOCRSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC5=CC=C(C=C5)Cl
• SMILES: COC1=C(C=CC(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)OCC5=CC=C(C=C5)Cl

Description

N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide, also known as CNB-001, is a novel compound that has been extensively studied in recent years due to its potential therapeutic applications. This compound is a derivative of naphtho[2,1-b]furan-2-carbohydrazide and has been shown to possess neuroprotective properties, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide is not fully understood, but it is believed to act through multiple pathways. N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to modulate the expression of various genes involved in oxidative stress, inflammation, and apoptosis. It also activates various signaling pathways, including the PI3K/Akt and ERK1/2 pathways, which are involved in cell survival and neuroprotection.
Biochemical and Physiological Effects:
N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to have various biochemical and physiological effects. It has been shown to increase the activity of various antioxidant enzymes, including superoxide dismutase and catalase, which protect cells from oxidative stress. N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has also been shown to decrease the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various neurological disorders.

Advantages and Limitations for Lab Experiments

N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has several advantages for lab experiments, including its high purity and stability, which ensure consistent results. However, one limitation of N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide is its relatively low solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to investigate its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and stroke. Additionally, further studies are needed to optimize the synthesis of N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide and improve its solubility in aqueous solutions to expand its use in lab experiments.

Synthesis Methods

The synthesis of N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide involves several steps, including the reaction of 4-chlorobenzyl alcohol with 3-methoxybenzaldehyde to form the corresponding benzylidene derivative. This intermediate is then reacted with naphtho[2,1-b]furan-2-carbohydrazide to form the final product, N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide. The synthesis of N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied in various scientific research applications, particularly in the field of neuroscience. It has been shown to possess neuroprotective properties, which make it a promising candidate for the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke. N'-{4-[(4-chlorobenzyl)oxy]-3-methoxybenzylidene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to protect neuronal cells from oxidative stress, inflammation, and apoptosis, which are all implicated in the pathogenesis of various neurological disorders.